molecular formula C9H14N2O6S B8674278 Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate

Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate

Cat. No.: B8674278
M. Wt: 278.28 g/mol
InChI Key: MFJZLDDDGMCHTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate sulfate is a useful research compound. Its molecular formula is C9H14N2O6S and its molecular weight is 278.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H14N2O6S

Molecular Weight

278.28 g/mol

IUPAC Name

methyl 4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylate;sulfuric acid

InChI

InChI=1S/C9H12N2O2.H2O4S/c1-13-9(12)6-2-3-7-8(4-6)11-5-10-7;1-5(2,3)4/h5-6H,2-4H2,1H3,(H,10,11);(H2,1,2,3,4)

InChI Key

MFJZLDDDGMCHTG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CCC2=C(C1)NC=N2.OS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an autoclave 40.0 g of methyl benzimidazole-5-carboxylate sulfate was dissolved in 600 ml of acetic acid and hydrogenation was carried out at 80° C. for 5 hours under 60 atms using 11 g of 10% palladium carbon as a catalyst. After the catalyst was filtered off, the mother liquor was concentrated under reduced pressure, 41.0 g (yield, 101%) of oily methyl 4,5,6,7-tetrahydrobenzimidazole-5-carboxylate sulfate was obtained. ##STR39##
Quantity
40 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Name
palladium carbon
Quantity
11 g
Type
catalyst
Reaction Step Two

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